![molecular formula C15H19ClN2O3 B2877670 N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide CAS No. 1421441-87-3](/img/structure/B2877670.png)
N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide, also known as compound X, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. Its unique structure and properties make it a promising candidate for the development of new drugs for various diseases.
Scientific Research Applications
Structural Analysis and Synthesis Techniques
Spiro compounds, including those similar to the mentioned chemical, have been the focus of structural analysis using advanced techniques such as X-ray diffraction and NMR analysis. For example, Sun et al. (2010) elucidated the stereoscopic structures of certain spiro compounds through high-resolution NMR techniques guided by crystal X-ray diffraction (Sun et al., 2010). Additionally, Rao et al. (2016) described a new reagent for the synthesis of N-protected amino acid-spiro esters, showcasing the versatility of spiro compounds in synthesizing peptides (Rao et al., 2016).
Applications in Antibacterial Research
The exploration of spirocyclic derivatives of ciprofloxacin as antibacterial agents indicates the potential of spiro compounds in medical research. Lukin et al. (2022) tested derivatives against various strains of bacteria, finding specific activity against gram-negative and gram-positive strains (Lukin et al., 2022).
Chemical Synthesis and Modification
Research on the conversion of ketones of heterocyclic spiro compounds into oxime derivatives by Rahman et al. (2013) and the development of a Prins cascade process for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives by Reddy et al. (2014) demonstrate the compound's adaptability for chemical synthesis and modification (Rahman et al., 2013); (Reddy et al., 2014).
Electrochemical Applications
The study of the electrochemical behavior of spiro compounds in non-aqueous media by Abou-Elenien et al. (1991) highlights their potential in electrochemistry, demonstrating the utility of these compounds beyond traditional chemical synthesis (Abou-Elenien et al., 1991).
properties
IUPAC Name |
N-(2-chlorophenyl)-1,9-dioxa-4-azaspiro[5.5]undecane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3/c16-12-3-1-2-4-13(12)17-14(19)18-7-10-21-15(11-18)5-8-20-9-6-15/h1-4H,5-11H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWSQAVPKULVFEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CN(CCO2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.